6-[3-(4-Bromophenyl)-1,2,4-oxadiazol-5-yl]-5-methyl-3H-thieno[2,3-d]pyrimidin-4-one

• IUPAC Name: 6-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-5-methyl-3H-thieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C15H9BrN4O2S/c1-7-10-13(21)17-6-18-15(10)23-11(7)14-19-12(20-22-14)8-2-4-9(16)5-3-8/h2-6H,1H3,(H,17,18,21)
• InChI Key: RVXDEXZDZBHHSG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1C(=O)NC=N2)C3=NC(=NO3)C4=CC=C(C=C4)Br
• Molecular Formula: C15H9BrN4O2S
• Molecular Weight: 389.2 g/mol

Description

The compound “6-[3-(4-Bromophenyl)-1,2,4-oxadiazol-5-yl]-5-methyl-3H-thieno[2,3-d]pyrimidin-4-one” is a complex organic molecule that contains several functional groups and rings, including a bromophenyl group, an oxadiazole ring, and a thienopyrimidinone ring. These types of compounds are often synthesized for their potential biological activities.

Molecular Structure Analysis

The molecular structure of such compounds can be determined using various spectroscopic techniques, such as NMR and IR. The exact structure would depend on the specific arrangement of the atoms and the configuration of the functional groups.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups and overall structure. For example, the bromophenyl group might undergo reactions typical of aromatic halides, while the oxadiazole ring might participate in reactions typical of heterocycles.

Physical And Chemical Properties Analysis

The physical and chemical properties of such compounds would depend on their specific structure. For example, the presence of a bromine atom might increase the compound’s density and boiling point compared to similar compounds without bromine.

Mechanism of Action

The mechanism of action of such compounds in biological systems can vary widely and would depend on their specific biological target. For example, some oxadiazole derivatives have been found to have antimicrobial and anticancer activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activities. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization, and potential biological activities. This could include testing the compound against various biological targets and in different disease models.